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Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

The proper management and disposal of 1-iodooctadecane are critical for ensuring laboratory
safety and environmental protection. As a halogenated hydrocarbon, this compound requires
specific handling procedures to mitigate risks. This guide provides detailed, step-by-step
instructions for its safe disposal in a research and development setting.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are equipped with the appropriate
Personal Protective Equipment (PPE). Handle 1-iodooctadecane in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[1][2]

Recommended PPE:

o Eye Protection: Safety glasses with side-shields or goggles.[1][3]

e Hand Protection: Chemically resistant gloves (inspect before use).[1][3]

o Body Protection: A lab coat or chemical-resistant apron and long-sleeved clothing.[3]
In case of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so. Seek medical attention.[1][3]
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» Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get medical
advice.[1][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][3]

Waste Characterization and Data Summary

1-lodooctadecane is classified as a halogenated organic compound.[4] It is recognized as a
skin, eye, and respiratory irritant.[5] Due to its chemical nature, it must not be disposed of via
standard laboratory drains or mixed with non-hazardous waste.[6]

Property Data

Chemical Name 1-lodooctadecane

CAS Number 629-93-6

Molecular Formula CisHs7I[5]

Physical State Solid, pale yellow crystalline appearance[7][8]

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Codes serious eye irritation), H335 (May cause

respiratory irritation)[5]

Storage Class 11 - Combustible Solids

Disposal Classification Halogenated Organic Waste[4]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the accumulation and disposal of 1-
iodooctadecane waste.

Step 1: Waste Segregation

Proper segregation is the most critical step to ensure safe and compliant disposal.

» Designate a Waste Stream: 1-lodooctadecane waste must be classified as "Halogenated
Organic Waste."[4]
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» Avoid Mixing: Never mix 1-iodooctadecane waste with other waste categories such as:

o

Non-halogenated organic solvents[2][4]

[¢]

Acids or bases[4][9]

[¢]

Oxidizing or reducing agents[9]

[e]

Aqueous or heavy metal waste[4]

o

Acutely toxic "P-listed" wastes[10]

Mixing incompatible waste streams can lead to dangerous chemical reactions and
significantly increases disposal costs.[2][11]

Step 2: Container Selection and Labeling

e Choose a Compatible Container: Use a clean, leak-proof container made of a material
compatible with halogenated hydrocarbons, such as glass or high-density polyethylene.[6][9]
The container must have a secure, tight-fitting screw cap.[9]

o Label Immediately: Affix a "Hazardous Waste" label to the container before adding the first
drop of waste.[2][6] The label must include:

The words "Hazardous Waste"

[e]

The full name of the chemical: "1-lodooctadecane"

o

[¢]

The approximate percentage or volume of the contents

[¢]

The accumulation start date (the date the first waste is added)

[e]

The name of the principal investigator or laboratory contact

Step 3: Waste Accumulation

e Location: All waste must be accumulated at or near the point of generation in a designated
Satellite Accumulation Area (SAA).[9][12] This area should be clearly marked.
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e Secondary Containment: Store the waste container within secondary containment, such as a
chemically resistant tub or tray, to contain any potential leaks or spills.[6][10]

o Keep Container Closed: The waste container must remain tightly sealed at all times, except
when you are actively adding waste.[6][9]

» Do Not Overfill: Leave at least 10% of headspace in the container to allow for vapor
expansion.[13]

Step 4: Spill Management

Accidental spills must be treated as hazardous waste.

e Control and Contain: Use an inert absorbent material, such as vermiculite, sand, or a
commercial sorbent pad, to contain the spill.[2]

o Collect Debris: Carefully sweep or scoop the absorbed material and any contaminated debris
into a designated, sealable container.[1][2]

o Label as Waste: Label the container as "Hazardous Waste," clearly identifying the contents
as "Spill Debris containing 1-lodooctadecane."[2]

o Decontaminate: Clean the spill area thoroughly. All materials used for cleanup must also be
disposed of as hazardous waste.[10]

Step 5: Arranging for Final Disposal

o Request Pickup: Once the container is full or has reached the institutional time limit for
accumulation (often 9 to 12 months), contact your institution's Environmental Health & Safety
(EHS) department to schedule a waste pickup.[6][12]

o Final Disposal Method: Do not attempt to treat or dispose of the waste yourself. The
standard and required method for final disposal is through a licensed hazardous waste
disposal company.[1] The typical process involves high-temperature incineration in a
specialized facility equipped with afterburners and scrubbers to handle the resulting
hydrogen iodide gas.[1][4]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-
iodooctadecane waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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